MILBEMECTIN A3

• CAS No.: 51596-10-2
• Product Name: MILBEMECTIN A3
• Molecular Formula: C31H44O7
• Molecular Weight: 528.7 g/mol
• IUPAC Name: (1R,4S,5'S,6R,6'R,8R,10E,13R,14E,16E,20R,21R,24S)-21,24-dihydroxy-5',6',11,13,22-pentamethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• Standard InChI: InChI=1S/C31H44O7/c1-18-7-6-8-23-17-35-28-27(32)21(4)14-26(31(23,28)34)29(33)36-25-15-24(10-9-19(2)13-18)38-30(16-25)12-11-20(3)22(5)37-30/h6-9,14,18,20,22,24-28,32,34H,10-13,15-17H2,1-5H3/b7-6+,19-9+,23-8+/t18-,20-,22+,24+,25-,26-,27+,28+,30-,31+/m0/s1
• Standard InChIKey: ZLBGSRMUSVULIE-GSMJGMFJSA-N
• Isomeric SMILES: C[C@H]1CC[C@]2(C[C@@H]3C[C@H](O2)C/C=C(/C[C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5O)C)C(=O)O3)O)C)\C)O[C@@H]1C
• SMILES: CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C
• Canonical SMILES: CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C
• Appearance: White solid
• Colorform: White, crystalline powder (Technical grade)
• Density: 1.1270 (Milbemycin A3); 1.1265 (Milbemycin A4), both at 25 °C
• Flash Point: 43 °C (Closed cup) /Ultiflora Miticide/
• Melting Point: 213.5 °C; 212-215 °C
• Description: Milbemycin A3(cas 51596-10-2) is a member of a complex family of macrocyclic lactones that contain a characteristic spiroketal group produced from the fermentation of soil bacterium S. hygroscopicus subsp. aureolacrimosus. As a compound that potentiates glutamate and GABA-gated chloride-channel opening, milbemycin A3 is used as a nematocide and insecticide. The acaricidal and nematocidal activity of a mixture of milbemycin A3 and milbemycin A4 (Item No. 17155) against adult spider mites, spider mite eggs, and C. elegans are reported at IC50 values of 5.3, 41.1, and 9.5 μg/ml.
• Solubility: 1.66e-06 M; Milbemycin A3: In methanol 64.8, ethanol 41.9, acetone 66.1, n-hexane 1.4, benzene 143.1, ethyl acetate 69.5 (all in g/L, 20 °C). Milbemycin A4: In methanol 458.8, ethanol 234.0, acetone 365.3, n-hexane 6.5, benzene 524.2, ethyl acetate 320.4 (all in g/L, 20 °C).; Milbemycin A3: In water 0.88 ppm (20 °C). Milbemycin A4: In water 7.2 ppm (20 °C)
• Synonyms: 5-hydroxymilbemycin beta7; CL 301,423; CL 301423; Cydectin; milbemectin; milbemycin; milbemycin A3; milbemycin A4; milbemycin alpha1; milbemycin alpha10; milbemycin alpha11; milbemycin alpha13; milbemycin alpha14; milbemycin alpha15; milbemycin alpha2; milbemycin alpha3; milbemycin alpha4; milbemycin alpha5; milbemycin alpha6; milbemycin alpha7; milbemycin alpha8; milbemycin alpha9; milbemycin B; milbemycin beta1; milbemycin beta12; milbemycin beta2; milbemycin beta3; milbemycin D; milbemycins; moxidectin
• Vapor Pressure: 9.8X10-11 mm Hg at 20 °C
• Reference: Milbemycins, a new family of macrolide antibiotics: fermentation, isolation and physico-chemical properties.Takiguchi Y. et al. J Antibiot. 1980, 33, 1120.; ; Milbemycins, a new family of macrolide antibiotics: producing organism and its mutants. Okazaki T. et al. J Antibiot. 1983, 36, 438.
• PubChem Compound: 9828343
• Last Modified: Nov 11 2021